Cas no 1804100-80-8 (1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one
• CAS No: 1804100-80-8
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4972933
• Update Time: 2025-05-22

1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-10-5-8(4-9(13)6-10)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： LHXGKHMOVMFJIT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one

1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one, also known by its CAS number CAS No. 1804100-80-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom, a chlorinated phenyl group, and an ethoxy substituent, all attached to a propanone backbone. The compound's structure makes it highly versatile and valuable in both academic research and industrial applications.

The synthesis of 1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent bromination. These processes ensure the formation of the desired product with high purity and yield. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis more environmentally friendly and cost-effective.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 275°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under normal storage conditions is excellent, provided it is protected from direct sunlight and moisture.

The applications of 1-Bromo-1-(3-chloro-5-ethoxyphenyl)propan-2-one are diverse. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic properties. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. Additionally, this compound finds application in agrochemicals, where it is used as a precursor for herbicides and insecticides with improved efficacy.

In the field of materials science, 1-Bromo... has been explored for its potential in synthesizing advanced polymers and coatings. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing functional materials with tailored properties. Researchers have also investigated its use in organic electronics, where it contributes to the development of semiconducting polymers with enhanced charge transport capabilities.

The environmental impact of this compound has been a subject of recent research. Studies indicate that while it is stable under normal conditions, it can degrade under specific environmental stressors such as UV light or microbial activity. Efforts are being made to develop eco-friendly alternatives and improve waste management practices to minimize its environmental footprint.

In conclusion, 1-Bromo... remains a critical compound in modern chemistry due to its unique structure and wide-ranging applications. Continuous advancements in synthetic methodologies and application development ensure that this compound will remain relevant in both academic and industrial settings for years to come.